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Compound of Interest

Compound Name: Ajugol

Cat. No.: B1649355 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

Ajugol, a naturally occurring iridoid glycoside.

Ajugol is classified under the Globally Harmonized System (GHS) as Acute toxicity, oral

(Category 4), with the hazard statement H302: Harmful if swallowed.[1][2] Therefore, it is

imperative to handle and dispose of this compound as hazardous waste. Adherence to

institutional and local regulations for hazardous waste disposal is mandatory.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of Ajugol should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[3]

In case of a spill:

Containment: Prevent further spread of the spill. For solid Ajugol, carefully sweep the

material to avoid generating dust. For solutions, absorb the spill with an inert, non-

combustible absorbent material such as vermiculite, sand, or diatomite.[1]
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Cleanup: Wearing appropriate PPE, collect the contained solid or the absorbent material

contaminated with the Ajugol solution. Place the collected material into a designated,

sealable, and clearly labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water. Dispose of all contaminated cleaning materials as hazardous waste.

Quantitative Data for Ajugol
A summary of the key chemical and physical properties of Ajugol is presented in the table

below. Understanding these properties is essential for its safe handling and disposal.

Property Value

Molecular Formula C₁₅H₂₄O₉[1][2][4][5]

Molecular Weight 348.35 g/mol [2][4][5]

CAS Number 52949-83-4[1][4][5]

Appearance White to beige colored powder[5]

GHS Hazard Classification Acute toxicity, oral (Category 4)[1][2]

Hazard Statement H302: Harmful if swallowed[1][2]

Step-by-Step Disposal Protocol
The proper disposal of Ajugol requires a systematic approach involving segregation,

containment, labeling, and transfer to a licensed hazardous waste facility. Do not dispose of

Ajugol down the drain or in regular trash.

Experimental Protocol for Waste Collection and
Packaging:

Waste Segregation:

Designate a specific, sealed, and clearly labeled waste container for all Ajugol waste. This

includes pure, unused Ajugol, contaminated materials (e.g., absorbent pads, gloves,
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weighing paper), and solutions containing Ajugol.

Do not mix Ajugol waste with other incompatible chemical waste streams.

Container Selection and Labeling:

Use a robust, leak-proof container that is compatible with Ajugol.

The container must be clearly labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "Ajugol"

The CAS Number: "52949-83-4"

The approximate concentration and quantity of Ajugol.

The relevant GHS hazard pictogram (e.g., exclamation mark for acute toxicity).

The date of waste accumulation.

Accumulation and Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure the container is kept closed at all times, except when adding waste.

Disposal Request and Transfer:

Once the waste container is full, or in accordance with your institution's policies on waste

accumulation times, arrange for pickup by your institution's Environmental Health and

Safety (EHS) department or a licensed professional waste disposal service.[6]

Complete all required waste disposal forms accurately and comprehensively.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ajugol.
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Start: Ajugol Waste Generation

Assess Waste Type:
- Unused/Expired Ajugol
- Contaminated Labware

- Spilled Material

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Select and Label
Hazardous Waste Container

Collect Waste in
Designated Container

Store Sealed Container in
Satellite Accumulation Area

Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Ajugol Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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